BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profile of 1-Propanesulfonic Acid: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B1222372

An in-depth examination of the solubility characteristics of 1-propanesulfonic acid in agqueous
and organic media, providing essential data and methodologies for laboratory applications.

Introduction

1-Propanesulfonic acid (CHsCH2CH2SOsH) is a strong organic acid belonging to the class of
alkanesulfonic acids. Its combination of a short alkyl chain and a highly polar sulfonic acid
group imparts a unique solubility profile, making it a subject of interest in various chemical and
pharmaceutical applications, including as a catalyst, reactant, and in the formulation of ionic
liquids. This technical guide provides a comprehensive overview of the solubility of 1-
propanesulfonic acid in water and a range of common organic solvents, intended for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 1-propanesulfonic acid is presented in
the table below.
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Property Value Reference
Molecular Formula C3Hs0sS [1]
Molecular Weight 124.16 g/mol [1]

Colorless to pale yellow or
Appearance o ] [2]
brown liquid/solid

Density 1.25 g/mL at 20 °C [3]
Melting Point 8.0°C [4]
Refractive Index n20/D 1.44

Solubility Data

The sulfonic acid functional group is capable of strong hydrogen bonding, which dictates the
solubility of 1-propanesulfonic acid in various solvents.

Water Solubility

1-Propanesulfonic acid is widely reported to be highly soluble in water.[2][5] The strong
polarity of the sulfonic acid group allows it to readily form hydrogen bonds with water
molecules, leading to excellent miscibility. While specific quantitative data is not readily
available in the literature, it is described as forming clear, highly conductive solutions.[2] The
sodium salt of 1-propanesulfonic acid is also highly soluble in water, with at least one source
indicating a solubility of 10% (10 g per 100 mL) for the monohydrate salt.[6][7]

Organic Solvent Solubility

Quantitative solubility data for 1-propanesulfonic acid in organic solvents is not extensively
documented in publicly available literature. However, based on its chemical structure and the
general solubility trends of sulfonic acids, a qualitative assessment can be made. The solubility
will be largely dependent on the polarity of the solvent.

The following table summarizes the expected and observed solubility of 1-propanesulfonic
acid in various classes of organic solvents.
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Solvent Class

Solvent

Expected/Observed
Solubility

Rationale

Protic Polar

Methanol, Ethanol,

Isopropanol

Expected to be

soluble

Capable of hydrogen
bonding with the

sulfonic acid group.

Aprotic Polar

Acetone, Methyl Ethyl
Ketone (MEK)

Expected to be

soluble

The polarity of the
solvent can interact
with the polar sulfonic

acid group.

Tetrahydrofuran (THF)

Expected to be
soluble

THF is a polar ether
that can solvate the

molecule.

Nonpolar

Hexane, Toluene

Expected to be poorly

soluble to insoluble

The nonpolar nature
of these solvents does
not favorably interact
with the highly polar

sulfonic acid group.

It is important to note that this qualitative assessment should be confirmed by experimental

determination for specific applications.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following section outlines a general

experimental protocol for determining the solubility of a compound like 1-propanesulfonic

acid. This method is based on the principle of creating a saturated solution and then

guantifying the concentration of the dissolved solute.

Materials and Equipment

e 1-Propanesulfonic acid

o Selected solvents (e.g., water, ethanol, acetone)

e Analytical balance

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.benchchem.com/product/b1222372?utm_src=pdf-body
https://www.benchchem.com/product/b1222372?utm_src=pdf-body
https://www.benchchem.com/product/b1222372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

 Vials with screw caps

» Constant temperature shaker or incubator
e Centrifuge

e Syringes and filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

e Analytical instrument for quantification (e.g., HPLC-UV, titrator)

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the experimental determination of

solubility.
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é Sample Preparation h

Weigh excess 1-propanesulfonic acid

Add a known volume of solvent to a vial

Add the excess solid to the solvent

- J

Equiligration

Seal vial and agitate at a constant temperature (e.g., 24-48 hours)

é Phase S veparation h

Centrifuge to pellet undissolved solid

l

Withdraw supernatant using a syringe

l

Gilter the supernatant (0.45 uma
o J
4 Analysis )

Dilute the filtrate to a known volume

Quantify concentration using a suitable analytical method (e.g., titration, HPLC)

Calculate solubility (e.g., in g/100mL or mol/L)

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of solubility.
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Conclusion

1-Propanesulfonic acid exhibits high solubility in water due to its polar sulfonic acid group.
While quantitative data in organic solvents is sparse, it is expected to be soluble in polar
organic solvents and poorly soluble in nonpolar solvents. For precise applications,
experimental determination of solubility is recommended. The provided experimental workflow
offers a robust starting point for researchers to obtain reliable solubility data for 1-
propanesulfonic acid in solvents relevant to their work. This understanding of its solubility
characteristics is crucial for its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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